Cas no 13421-12-0 (3-Nitro-2-phenylsulfanyl-benzoic acid)

• Product Name: 3-Nitro-2-phenylsulfanyl-benzoic acid
• CAS No: 13421-12-0
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• MDL: MFCD11226409
• CID: 1234951
• PubChem ID: 45790781
• Update Time: 2025-09-23

3-Nitro-2-phenylsulfanyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-phenylsulfanylbenzoic Acid
• CTK7I8830
• AKOS005256441
• AG-A-62026
• MCULE-3675178369
• 3-nitro-2-(phenylsulfanyl)benzoic acid
• 3-NITRO-2-PHENYLSULFANYL-BENZOIC ACID
• CTK7I8830; AKOS005256441; AG-A-62026; MCULE-3675178369; 3-nitro-2-(phenylsulfanyl)benzoic acid; 3-NITRO-2-PHENYLSULFANYL-BENZOIC ACID;
• 3-Nitro-2-(phenylthio)benzoic acid
• MFCD11226409
• 13421-12-0
• DTXSID90672331
• 3-Nitro-2-phenylsulfanyl-benzoic acid

• MDL： MFCD11226409
• Inchi： 1S/C13H9NO4S/c15-13(16)10-7-4-8-11(14(17)18)12(10)19-9-5-2-1-3-6-9/h1-8H,(H,15,16)
• InChI Key： VRZOXXQWWINDLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.02522894g/mol
• Monoisotopic Mass: 275.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų